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Compound of Interest

Compound Name: Mercury, chloro-2-propenyl-

CAS No.: 14155-77-2

Cat. No.: B083474

Get Quote

Synonyms: Allylmercury chloride; 2-Propenylmercury chloride; Allylchloromercury CAS

Number: 2182-98-1[1]

Emergency Overview: The "Silent Killer" Protocol
CRITICAL SAFETY ALERT: Do not confuse this compound with "Allyl Chloride" or inorganic

"Mercuric Chloride." Mercury, chloro-2-propenyl- is an organomercury compound.[2]

Like its analog Methylmercury, it possesses a lipophilic hydrocarbon tail (allyl group) that

facilitates rapid transport across biological membranes (skin, blood-brain barrier), carrying the

toxic mercury payload directly into the central nervous system.[1] Standard laboratory nitrile

gloves do not provide adequate protection against organomercury compounds dissolved in

organic solvents.[2]

Immediate Action Profile:

Skin Contact: Fatal if absorbed.[2] Immediate removal of PPE and 15-minute rinse required.

[3][4]
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Inhalation: Neurotoxic.[2] Use only in a certified chemical fume hood.

Spill: Evacuate immediately. Do not attempt cleanup without Silver Shield® gloves and

SCBA/supplied air if outside a hood.[2]

Part 1: Risk Assessment & Scientific Rationale
1.1 The Mechanism of Toxicity (Causality)
To handle this chemical safely, you must understand why it is dangerous.[1]

Lipophilicity: The allyl group (

) makes the compound soluble in lipids. Unlike inorganic mercury (

), which damages kidneys but penetrates barriers slowly, organomercury compounds pass
through the skin and blood-brain barrier with ease.[1]

Cysteine Targeting: Once inside, the mercury atom binds with extreme affinity to sulfhydryl (-

SH) groups on cysteine residues in proteins, inhibiting enzymes and disrupting structural

proteins (e.g., tubulin in neurons).[1]

Delayed Neurotoxicity: Symptoms (paresthesia, ataxia, tunnel vision) may not appear for

weeks or months after exposure (the "latency period"), by which time damage is often

irreversible.[1]

1.2 The "Precautionary Principle" for Data-Scarce Compounds
Specific physical property data (Vapor Pressure, Henry's Law Constant) for Allylmercury

chloride is limited in public chemical, safety, and toxicology databases compared to

Methylmercury.[1] Therefore, operational safety must default to the highest hazard class (Class

4 Acute Toxicant).[1]

Assumption: Treat as a volatile solid or liquid capable of sublimation or aerosolization.[2]

Assumption: Treat permeation breakthrough times as instantaneous for standard rubber

materials.[2]

Part 2: Personal Protective Equipment (PPE) Selection
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The choice of PPE for organomercury is binary: Standard PPE is fatal; Laminate PPE is vital.[1]

2.1 Glove Selection Protocol
Standard Nitrile gloves are insufficient. Organomercury compounds can permeate nitrile in

seconds to minutes, especially when dissolved in solvents like acetone or dichloromethane.[2]

Glove Material Brand Example
Permeation
Resistance

Role

Laminate Film

(EVOH/PE)
Silver Shield® / 4H® > 4 hours

MANDATORY Inner

Layer. The only

material proven to

stop organomercury

permeation.[1]

Nitrile (8 mil) N-DEX® / Standard
< 5 minutes

(estimated)

Outer Layer Only.

Provides abrasion

resistance and fit for

the loose laminate

glove.[1][2]

Latex Generic Zero Protection

FORBIDDEN.

Organomercury

passes through latex

instantly.[2]

2.2 Respiratory & Body Protection
Primary Barrier: Certified Chemical Fume Hood (Face velocity: 100 fpm average).[1][2]

Secondary Barrier (Respiratory): If working outside a hood (e.g., spill cleanup), a Full-Face

Resiprator with Mercury Vapor cartridges (End of Service Life Indicator recommended) is the

minimum.[1] SCBA is preferred for larger spills.[2]

Body: Tyvek® or chemically resistant apron worn over a lab coat.[2] No exposed skin

allowed.[2]

2.3 PPE Decision Matrix (Visualized)
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Task Assessment: Handling Allylmercury Chloride

Is work contained in Fume Hood?

Standard Protocol

Yes

High Risk / Spill Response

No

GLOVES: Silver Shield® (Inner) + Nitrile (Outer)BODY: Lab Coat + Chemical Apron + Closed Shoes RESPIRATORY: SCBA or Full-Face Hg-Vapor MaskBODY: Tychem® Suit (Taped Seams)

Click to download full resolution via product page

Figure 1: PPE Decision Hierarchy. Note the mandatory requirement for Silver Shield® gloves in

all scenarios.

Part 3: Operational Protocols
3.1 Engineering Controls

Designated Area: Establish a "Mercury Work Zone." Label the hood clearly: "DANGER:

ORGANOMERCURY CARCINOGEN/NEUROTOXIN."

Secondary Containment: All work must be performed in a plastic tray capable of holding

110% of the volume. This prevents micro-droplets from contaminating the hood foil.[2]

Absorbent Materials: Keep a "Mercury Spill Kit" (zinc powder or commercial amalgamating

sponge) immediately reachable inside the hood.[2]

3.2 Transfer & Weighing Technique
Solids: Weigh inside the fume hood using a draft shield.[2] Do not transport the solid

container to a balance outside the hood. If the balance is immobile, dissolve the solid in the
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hood first, then weigh the solution by difference (if concentration allows).[1]

Liquids: Use positive-displacement pipettes to prevent dripping.[2] Never pour; always

transfer via syringe or pipette.

3.3 Decontamination & Waste
Organomercury waste must be segregated from standard organic solvents.[2]

Quenching: Treat glassware with a 10% Sodium Sulfide (

) solution or a commercial mercury decontaminant.[2] This precipitates inorganic mercury
sulfide (

), which is less bioavailable (though still hazardous).[1]

Segregation: Collect all gloves, paper towels, and pipettes in a dedicated solid waste drum

labeled "MERCURY DEBRIS."

Liquid Waste: Do not mix with oxidizers (e.g., Nitric Acid) as this may generate volatile

emissions or explosions with the organic allyl group.[2]

Part 4: Emergency Response
4.1 Spill Response Workflow
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Spill Detected

Assess Volume

Small (< 5mL) inside Hood

Contained

Large (> 5mL) or Outside Hood

Uncontained

1. Don Silver Shield Gloves
2. Cover with Hg Absorbent (Zn powder)

3. Scoop into jar labeled 'Hg Waste'

EVACUATE LAB IMMEDIATELY
Call EHS / 911

Report to PI & Medical Monitoring

Click to download full resolution via product page

Figure 2: Spill Response Logic. Evacuation is the default for any uncontained release.[2]

4.2 First Aid
Skin: Wash with soap and water for 15 minutes.[2] Do not scrub hard (abrasion increases

absorption).[2]

Eyes: Flush for 15 minutes.[2][3]

Ingestion: Do NOT induce vomiting. Transport to ER immediately.

Medical Note: Inform medical personnel that the patient was exposed to an Organomercury

compound.[2] Chelation therapy (e.g., Dimercaprol/BAL or Succimer) may be indicated but

requires specialist oversight.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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